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Compound of Interest

Compound Name: PD 144418

Cat. No.: B587115 Get Quote

Essential Safety and Handling of PD 144418
For researchers, scientists, and drug development professionals, this guide provides immediate

and essential safety protocols, operational procedures, and disposal plans for handling PD
144418. Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the integrity of research. PD 144418 is a potent and highly selective sigma-1 (σ1) receptor

ligand, with a reported binding affinity (Ki) of 0.08 nM for the σ1 receptor and over 17,000-fold

selectivity against the σ2 receptor.[1]

Physicochemical and Toxicological Data
A summary of the known quantitative data for PD 144418 is presented below for easy

reference.
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Property Value Source

Chemical Formula C₁₈H₂₂N₂O [1][2]

Molar Mass 282.38 g/mol [1][2]

CAS Number 154130-99-1 [2]

EC₅₀ 5.2 µM (in ScN2a-RML cells) [3][4]

LC₅₀ >22 µM (in ScN2a-RML cells) [3]

Storage Temperature (Pure

Form)
-20°C (3 years), 4°C (2 years) [2]

Storage Temperature (In

Solvent)

-80°C (6 months), -20°C (1

month)
[2]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) from MedChemExpress states that PD 144418 is not

classified as a hazardous substance or mixture, standard laboratory precautions and the use of

appropriate personal protective equipment are mandatory to minimize exposure risk.[2]
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes or airborne

particles.

Hand Protection Nitrile Gloves

Chemical-resistant gloves are

essential. Change them

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if there is a

risk of aerosolization.

Safe Handling and Operational Procedures
PD 144418 should be handled with care, following standard laboratory procedures for chemical

compounds.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended long-term storage for the pure form is at -20°C.[2]

Preparation of Stock Solutions:

All manipulations of the solid compound should be performed in a chemical fume hood to

avoid inhalation of dust.

PD 144418 is soluble in DMSO.
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Emergency Procedures
In the event of an emergency, follow these procedures:

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed

container for hazardous waste disposal.

Clean the spill area with a suitable decontamination solution.

Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher.

Avoid using a direct stream of water, as it may spread the fire.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is

difficult, give oxygen. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Get medical attention.[2]

Disposal Plan
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Proper disposal of PD 144418 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: All unused PD 144418 and solutions containing the compound must be

disposed of as hazardous chemical waste.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with PD 144418 must be collected in a designated hazardous waste

container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of PD 144418 down the drain or in the regular trash.

Experimental Protocol: Competitive Radioligand
Binding Assay
This protocol provides a general methodology for determining the binding affinity of a test

compound for the sigma-1 receptor using PD 144418 as a reference compound.

Materials:

Cell membranes expressing the sigma-1 receptor.

Radiolabeled sigma-1 receptor ligand (e.g., --INVALID-LINK---pentazocine).

PD 144418 (as a reference competitor).

Test compound.

Assay buffer (e.g., Tris-HCl).

Wash buffer.

Scintillation fluid.

96-well plates.

Filter mats.
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Scintillation counter.

Procedure:

Prepare Reagents: Prepare serial dilutions of PD 144418 and the test compound in the

assay buffer. Prepare the radioligand solution at a concentration close to its Kd value.

Assay Setup: In a 96-well plate, add the assay buffer, cell membranes, and either the

vehicle, PD 144418, or the test compound.

Initiate Binding: Add the radiolabeled ligand to all wells to initiate the binding reaction.

Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for

a predetermined time to allow the binding to reach equilibrium.

Termination of Binding: Terminate the assay by rapid filtration through filter mats using a cell

harvester. This separates the bound from the free radioligand.

Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically

bound radioligand.

Scintillation Counting: Place the filter mats in scintillation vials, add scintillation fluid, and

count the radioactivity using a scintillation counter.

Data Analysis: Determine the concentration of the test compound that inhibits 50% of the

specific binding of the radioligand (IC₅₀). Calculate the Ki value using the Cheng-Prusoff

equation.

Visualizations
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Safe Handling Workflow for PD 144418
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Cleanup & Disposal
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PD 144418 and the Sigma-1 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PD 144418 - Wikipedia [en.wikipedia.org]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Sigma Receptor Ligands Are Potent Antiprion Compounds that Act Independently of
Sigma Receptor Binding - PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b587115?utm_src=pdf-body-img
https://www.benchchem.com/product/b587115?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/PD_144418
http://file.medchemexpress.com/batch_PDF/HY-108512/PD-144418-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172621/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. biorxiv.org [biorxiv.org]

To cite this document: BenchChem. [Personal protective equipment for handling PD
144418]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587115#personal-protective-equipment-for-handling-
pd-144418]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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